Cas no 13492-07-4 ((1R,2S)-2-(tert-Butyl)cyclohexanol)

• Product Name: (1R,2S)-2-(tert-Butyl)cyclohexanol
• CAS No: 13492-07-4
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 139158
• PubChem ID: 6995535
• Update Time: 2025-04-19

(1R,2S)-2-(tert-Butyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(tert-Butyl)cyclohexanol
• (-)-TRANS-2-TERT-BUTYLCYCLOHEXANOL
• Cyclohexanol,2-(1,1-dimethylethyl)-, (1S,2R)-
• (+)-(1S,2R)-2-(tert-butyl)cyclohexanol
• (+)-(1S,2R)-2-hydroxy-cyclohexyl benzoate
• (+)-(1S,2R)-2-tert-Butylcyclohexanol
• (+)-trans-2-t-Butyl-cyclohexanol
• (+)-trans-2-tert-Butylcyclohexanol
• (1R,2S)-2-benzoyloxy-1-cyclohexanol
• (1S,2R) 2-tert-butylcyclohexanol
• (1S,2R)-2-hydroxycyclohexyl benzoate
• (1S,2R)-benzoic acid 2-hydroxy-cyclohexyl ester
• 1,2-Cyclohexanediol, monobenzoate, (1S,2R)-
• 2(e)-tert.-Butyl-cyclohexan-1(e)-ol
• CTK0E2015
• (+)-TRANS-2-TERT-BUTYLCYCLOHEXANOL 99+%
• Cyclohexanol, 2-(1,1-dimethylethyl)-, (1S,2R)-

• Inchi： 1S/C10H20O/c1-10(2,3)8-6-4-5-7-9(8)11/h8-9,11H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： DLTWBMHADAJAAZ-IUCAKERBSA-N
• SMILES： O[C@H]1CCCC[C@@H]1C(C)(C)C

Computed Properties

• Exact Mass: 156.1515
• Monoisotopic Mass: 156.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3

Experimental Properties

• Density: 0.92 g/cm3
• Boiling Point: 206.9ºC at 760 mmHg
• Flash Point: 79.4ºC
• PSA: 20.23
• LogP: 2.58360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols